Cas no 14040-04-1 (Copper,bis(2-hydroxy-3,5-diiodobenzoato-O1,O2)- (9CI))
14040-04-1 structure
Product Name:Copper,bis(2-hydroxy-3,5-diiodobenzoato-O1,O2)- (9CI)
CAS No:14040-04-1
MF:C14H6CuI4O6
MW:841.357735157013
CID:190391
PubChem ID:131873484
Update Time:2025-04-19
Copper,bis(2-hydroxy-3,5-diiodobenzoato-O1,O2)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Copper,bis(2-hydroxy-3,5-diiodobenzoato-O1,O2)- (9CI)
- copper,2-hydroxy-3,5-diiodobenzoic acid
- NSC382343
- NSC-382343
- Bis(3,5-diiodosalicylato)copper
- 14040-04-1
-
- Inchi: 1S/2C7H4I2O3.Cu/c2*8-3-1-4(7(11)12)6(10)5(9)2-3;/h2*1-2,10H,(H,11,12);/q;;+2/p-2
- InChI Key: BLKCFMYRTNYHCC-UHFFFAOYSA-L
- SMILES: IC1=CC(=CC(C(=O)[O-])=C1O)I.IC1=CC(=CC(C(=O)[O-])=C1O)I.[Cu+2]
Computed Properties
- Exact Mass: 842.57764
- Monoisotopic Mass: 842.58
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 417
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
Experimental Properties
- Boiling Point: 380.8°C at 760 mmHg
- Flash Point: 184.1°C
- PSA: 115.06
- LogP: 4.71750
Copper,bis(2-hydroxy-3,5-diiodobenzoato-O1,O2)- (9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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